(S)-(-)-N-[1-(Hydroxymethyl)-2-phenylethyl]-4-methylbenzenesulfonamide

Specification

• CAS No.: 82495-70-3
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: N-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-4-methylbenzenesulfonamide
• Standard InChI: InChI=1S/C16H19NO3S/c1-13-7-9-16(10-8-13)21(19,20)17-15(12-18)11-14-5-3-2-4-6-14/h2-10,15,17-18H,11-12H2,1H3/t15-/m0/s1
• Standard InChI Key: QSUGRMCPSKTJTP-HNNXBMFYSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N[C@@H](CC2=CC=CC=C2)CO
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(CC2=CC=CC=C2)CO
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(CC2=CC=CC=C2)CO

Introduction

Chemical Identity and Nomenclature

(S)-(-)-N-[1-(Hydroxymethyl)-2-phenylethyl]-4-methylbenzenesulfonamide is an organic compound with chiral properties as indicated by the (S)-(-) prefix, denoting its specific stereochemistry. The compound is registered under CAS number 82495-70-3 and has several systematic and alternative names.

Identifiers and Alternative Names

The compound is known by several alternative names and identifiers, which are important for database searches and regulatory documentation:

Identifier Type	Value
CAS Number	82495-70-3
IUPAC Name	N-[(2S)-1-hydroxy-3-phenylpropan-2-yl]-4-methylbenzenesulfonamide
European Community (EC) Number	624-617-5
ChEMBL ID	CHEMBL512453
DSSTox Substance ID	DTXSID80350878
Nikkaji Number	J1.478.276A
PubChem CID	688331
MDL Number	MFCD00799551

Other synonyms include (S)-(-)-N-[1-(Hydroxymethyl)-2-phenylethyl]-4-methylbenzenesulfonamide, (S)-N-(1-Hydroxy-3-phenylpropan-2-yl)-4-methylbenzenesulfonamide, and (S)-3-phenyl-2-(tosylamino)propan-1-ol.

Structural Characteristics

Molecular Formula and Weight

The compound has a molecular formula of C16H19NO3S with a molecular weight of 305.4 g/mol. This formula indicates the presence of 16 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, 3 oxygen atoms, and 1 sulfur atom.

Chemical Structure

The structure consists of a sulfonamide functional group linking a p-tolyl (4-methylphenyl) group and a chiral center. The chiral center is part of a hydroxymethyl-phenylethyl moiety with a specific (S) absolute configuration. The compound possesses an alcohol group (hydroxyl) and an aromatic phenyl ring connected via a short carbon chain to the sulfonamide nitrogen.

Structural Identifiers

Modern chemical databases use unique identifiers to precisely represent chemical structures:

Identifier Type	Value
Standard InChI	InChI=1S/C16H19NO3S/c1-13-7-9-16(10-8-13)21(19,20)17-15(12-18)11-14-5-3-2-4-6-14/h2-10,15,17-18H,11-12H2,1H3/t15-/m0/s1
Standard InChIKey	QSUGRMCPSKTJTP-HNNXBMFYSA-N
Canonical SMILES	CC1=CC=C(C=C1)S(=O)(=O)NC(CC2=CC=CC=C2)CO

Physical and Chemical Properties

Thermal Properties

The melting point of the compound is reported to be 63-67°C (literature value), which is important for identification and purity assessment.

Hazard Type	Classification	Hazard Statement
Skin Corrosion/Irritation	Category 2 (100%)	H315: Causes skin irritation
Eye Damage/Irritation	Category 2 (100%)	H319: Causes serious eye irritation
Specific Target Organ Toxicity, Single Exposure	Category 3 (100%)	H335: May cause respiratory irritation

The compound is classified with GHS07 pictogram (exclamation mark) and the signal word "Warning".

Precautionary Measures

The following precautionary statements are recommended when handling this compound:

P-Code	Precautionary Statement
P261	Avoid breathing dust/fume/gas/mist/vapors/spray
P280	Wear protective gloves/protective clothing/eye protection/face protection
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing
P302+P352	IF ON SKIN: Wash with plenty of water
P403+P233	Store in a well-ventilated place. Keep container tightly closed
P405	Store locked up
P501	Dispose of contents/container according to local/regional/national/international regulations

Additional precautionary statements include P264, P271, P304+P340, P321, P362+P364, P264+P265, P337+P317, P332+P317, and P319.

Personal Protective Equipment

The recommended personal protective equipment includes:

• Dust mask type N95 (US)

• Eye shields

• Appropriate gloves

Water Hazard Classification

The compound has a WGK (Wassergefährdungsklasse, Water Hazard Class) rating of 3, indicating a severe hazard to water bodies.